Cas no 73036-42-7 (DL-4-Hydroxyphenyl-2,6-d2-alanine-2-d1)

• Product Name: DL-4-Hydroxyphenyl-2,6-d2-alanine-2-d1
• CAS No: 73036-42-7
• MF: C₉H₁₁NO₃
• MW: 184.207027673721
• CID: 551557
• PubChem ID: 102601262
• Update Time: 2025-06-08

DL-4-Hydroxyphenyl-2,6-d2-alanine-2-d1 Chemical and Physical Properties

Names and Identifiers

• Tyrosine-a,2,6-d3 (9CI)
• DL-Tyrosine-a,2,6-d3
• DL-4-HYDROXYPHENYL-2,6-D2-ALANINE-2-D1
• CS-0437956
• HY-Y0123S3
• DL-Tyrosine-d3
• D98119
• 2-amino-2-deuterio-3-(2,6-dideuterio-4-hydroxyphenyl)propanoic acid
• 73036-42-7
• DL-4-Hydroxyphenyl-2,6-d2-alanine-2-d1

• Inchi： 1S/C9H11NO3/c10-8(9(12)13)5-6-1-3-7(11)4-2-6/h1-4,8,11H,5,10H2,(H,12,13)/i1D,2D,8D
• InChI Key： OUYCCCASQSFEME-GNRMPFMLSA-N
• SMILES： OC(C([2H])(CC1C([2H])=CC(=CC=1[2H])O)N)=O

Computed Properties

• Exact Mass: 184.093
• Monoisotopic Mass: 184.093
• Isotope Atom Count: 3
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 176
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: _2.3
• Topological Polar Surface Area: 83.6A^2

Additional information on DL-4-Hydroxyphenyl-2,6-d2-alanine-2-d1

Comprehensive Overview of DL-4-Hydroxyphenyl-2,6-d2-alanine-2-d1 (CAS No. 73036-42-7)

DL-4-Hydroxyphenyl-2,6-d2-alanine-2-d1 (CAS No. 73036-42-7) is a deuterated amino acid derivative that has garnered significant attention in pharmaceutical research, metabolic studies, and isotopic labeling applications. This compound, often referred to as deuterated DL-para-hydroxyphenylalanine, is a stable isotope-labeled analog of the naturally occurring amino acid tyrosine. Its unique deuterium substitution at specific positions (2,6-d2 and 2-d1) makes it invaluable for advanced research in drug development, neurochemistry, and metabolic pathway analysis.

The growing demand for isotopically labeled compounds like DL-4-Hydroxyphenyl-2,6-d2-alanine-2-d1 stems from their ability to enhance the precision of mass spectrometry and NMR spectroscopy. Researchers leverage its deuterium-enriched structure to track metabolic fluxes, study protein dynamics, and improve the pharmacokinetic profiling of therapeutic agents. With the rise of personalized medicine and targeted therapies, this compound has become a critical tool for understanding disease mechanisms at the molecular level.

One of the most frequently searched questions about DL-4-Hydroxyphenyl-2,6-d2-alanine-2-d1 revolves around its applications in Parkinson's disease research. As a deuterated form of L-DOPA precursors, this compound aids in investigating dopamine synthesis and neurodegeneration. Additionally, its role in stable isotope probing (SIP) is a hot topic, particularly in microbiome studies and environmental science, where researchers use it to trace microbial activity in complex ecosystems.

From a synthetic chemistry perspective, the preparation of DL-4-Hydroxyphenyl-2,6-d2-alanine-2-d1 involves sophisticated deuterium incorporation techniques, such as catalytic exchange or enzymatic methods. Its purity and isotopic enrichment are critical for reproducibility in experiments, making quality control a top priority for suppliers. The compound's stability under physiological conditions also makes it suitable for long-term in vivo studies, a feature highly valued in preclinical research.

In the context of AI-driven drug discovery, DL-4-Hydroxyphenyl-2,6-d2-alanine-2-d1 is increasingly used to validate computational models predicting metabolic pathways. Its deuterium labeling allows for precise data correlation, bridging gaps between in silico simulations and experimental results. This aligns with the broader trend of integrating machine learning and cheminformatics into biochemical research.

For those exploring neurotransmitter biosynthesis, this compound serves as a key intermediate in studying catecholamine metabolism. Its deuterated structure minimizes background interference in analytical assays, enabling clearer detection of low-abundance metabolites. This is particularly relevant in biomarker discovery, where sensitivity and specificity are paramount.

As sustainability gains prominence in scientific workflows, the reuse and recycling of isotopically labeled reagents like DL-4-Hydroxyphenyl-2,6-d2-alanine-2-d1 have become discussion points. Researchers are optimizing protocols to reduce waste while maintaining experimental integrity—a balance crucial for eco-conscious laboratories.

In summary, DL-4-Hydroxyphenyl-2,6-d2-alanine-2-d1 (CAS No. 73036-42-7) represents a versatile and indispensable tool in modern scientific inquiry. Its applications span from neurodegenerative disease research to environmental microbiology, reflecting the compound's adaptability to diverse fields. With ongoing advancements in isotopic labeling and analytical technologies, its relevance is poised to grow further.